Cas no 787591-84-8 (Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl-)
787591-84-8 structure
Product Name:Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl-
CAS No:787591-84-8
MF:C19H14F2N4
MW:336.338070392609
CID:533896
PubChem ID:58777797
Update Time:2025-04-19
Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
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- Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl-
- 3,5-bis(4-fluorophenyl)-N-methylimidazo[1,2-a]pyrazin-8-amine
- SCHEMBL5396816
- DTXSID30729999
- 787591-84-8
-
- Inchi: 1S/C19H14F2N4/c1-22-18-19-24-11-17(13-4-8-15(21)9-5-13)25(19)16(10-23-18)12-2-6-14(20)7-3-12/h2-11H,1H3,(H,22,23)
- InChI Key: ZVMLPZLSYLWGDQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CN=C2C(NC)=NC=C(C3C=CC(=CC=3)F)N12
Computed Properties
- Exact Mass: 336.11865279g/mol
- Monoisotopic Mass: 336.11865279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 42.2Ų
Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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